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Compound Name: 4-Bromo-2-chloro-D-phenylalanine

Cat. No.: B7978638 Get Quote

In-depth Technical Guide: 4-Bromo-2-chloro-D-
phenylalanine
A comprehensive review of available scientific literature reveals no specific biological activity

data for 4-Bromo-2-chloro-D-phenylalanine. Extensive searches of scholarly databases,

patent literature, and chemical supplier information did not yield any published studies detailing

the pharmacology, mechanism of action, or experimental evaluation of this specific di-

halogenated derivative of D-phenylalanine.

While direct information is unavailable for 4-Bromo-2-chloro-D-phenylalanine, research on

other halogenated phenylalanine analogs provides some context for its potential, albeit

speculative, biological relevance. The introduction of halogen atoms to the phenyl ring of

phenylalanine can significantly modify its biochemical properties and biological activity.

General Biological Activities of Halogenated
Phenylalanine Derivatives
Halogenation of the phenylalanine scaffold has been explored in various research areas,

leading to compounds with a range of biological activities. These activities are highly

dependent on the nature of the halogen(s), their position on the phenyl ring, and the

stereochemistry of the amino acid.

1. Enzyme Inhibition:
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Certain halogenated phenylalanine analogs have been investigated as enzyme inhibitors. For

example, p-Chlorophenylalanine is a well-known irreversible inhibitor of tryptophan

hydroxylase, the rate-limiting enzyme in serotonin biosynthesis.[1] This inhibition leads to a

depletion of serotonin in the brain, making it a valuable tool in neuroscience research to study

the roles of this neurotransmitter. While no direct evidence exists, the structural similarity of 4-
Bromo-2-chloro-D-phenylalanine suggests it could potentially interact with enzymes involved

in amino acid metabolism or neurotransmitter synthesis.

2. Amino Acid Transporter Selectivity:

The position and nature of halogen substituents on the phenyl ring of phenylalanine can

influence its affinity and selectivity for different amino acid transporters. For instance, studies

on halogenated L-phenylalanine analogs have shown that the position of the halogen can

significantly impact their interaction with the L-type amino acid transporter 1 (LAT1), a

transporter often overexpressed in cancer cells.[2] This suggests that halogenated

phenylalanines could be explored for their potential in targeted drug delivery to tumors.

3. Neuroprotective and Neuromodulatory Effects:

Some halogenated derivatives of L-phenylalanine have demonstrated neuroprotective

properties. These compounds can modulate excitatory glutamatergic synaptic transmission,

which is implicated in various neurological disorders.[3] This raises the possibility that other

halogenated phenylalanines could possess similar neuromodulatory activities.

4. Building Blocks for Novel Therapeutics:

Halogenated amino acids, including derivatives of phenylalanine, serve as important building

blocks in the synthesis of novel pharmaceutical compounds.[4] The incorporation of halogens

can alter the conformational properties, metabolic stability, and binding interactions of peptides

and small molecule drugs.

Postulated Signaling Pathway Involvement
Based on the activities of related compounds, one could speculate that if 4-Bromo-2-chloro-D-
phenylalanine were to exhibit biological activity, it might involve pathways related to amino

acid metabolism or neurotransmitter signaling. The following diagram illustrates a hypothetical

workflow for investigating such potential activities.
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Caption: Hypothetical experimental workflow for characterizing the biological activity of 4-
Bromo-2-chloro-D-phenylalanine.

Conclusion
In conclusion, there is currently no publicly available scientific information on the biological

activities of 4-Bromo-2-chloro-D-phenylalanine. While the study of other halogenated

phenylalanine derivatives provides a framework for potential areas of investigation, such as

enzyme inhibition, transporter interaction, and neuromodulation, any specific activities of the

title compound remain to be determined through future research. The lack of data precludes

the creation of quantitative data tables and detailed experimental protocols as requested. The

scientific community awaits foundational research to elucidate the potential roles of this and

other novel di-halogenated amino acids.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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